(6R)-6-[(3R,7R,10R,13S,14S,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-hydroxy-2-methyl-4-oxoheptanoic acid

• IUPAC Name: 6-[(3S,5R,7S,10S,13R,14R,17S)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-hydroxy-2-methyl-4-oxoheptanoic acid
• InChI: InChI=1S/C30H44O8/c1-15(25(36)37)10-16(31)13-29(6,38)20-12-22(35)30(7)24-17(32)11-19-26(2,3)21(34)8-9-27(19,4)23(24)18(33)14-28(20,30)5/h15,17,19-21,32,34,38H,8-14H2,1-7H3,(H,36,37)/t15?,17-,19-,20-,21-,27-,28+,29?,30-/m0/s1
• InChI Key: ZWMMEKXOLCCKLA-XDKAHJIMSA-N
• Canonical SMILES: CC(CC(=O)CC(C)(C1CC(=O)C2(C1(CC(=O)C3=C2C(CC4C3(CCC(C4(C)C)O)C)O)C)C)O)C(=O)O
• Isomeric SMILES: CC(CC(=O)CC(C)([C@H]1CC(=O)[C@@]2([C@@]1(CC(=O)C3=C2[C@H](C[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)O)C)C)O)C(=O)O
• Molecular Formula: C30H44O8
• Molecular Weight: 532.7 g/mol

Description

Ganoderic acid I is a triterpenoid.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Liver X Receptor Agonists : Liver X receptors (LXRs) play a crucial role in cholesterol metabolism, and their dysfunction can lead to cardiovascular diseases. Hydeoxycholic acid, a by-product from the livestock industry, has been used to synthesize LXR modulators. Three bile acid analogs demonstrated promising agonist activity toward LXRs, with potential implications for treating cholesterol-related diseases (Ching, 2013).

• Antimicrobial and Antioxidant Properties : Compounds structurally similar to (6R)-6-[(3R,7R,10R,13S,14S,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-hydroxy-2-methyl-4-oxoheptanoic acid have been isolated from various natural sources. These compounds exhibit significant antimicrobial and antioxidant properties, justifying their use in traditional medicine for treating infectious diseases (Sidjui et al., 2015).

• Design and Synthesis of Steroid Derivatives : Aromatic derivatives of steroids, including those structurally related to the specified compound, have been synthesized and characterized. These derivatives offer advantages like good yields, simple procedures, and low cost, which can be beneficial for further biological applications (Valverde et al., 2013).

Structural and Chemical Analysis

• Structural Elucidation : X-ray diffraction and NMR studies have been utilized to understand the structure of compounds similar to this compound. These studies provide insights into their molecular conformations and potential reactivity (Ketuly et al., 2010).

• Quantum Chemical Calculations : Spectroscopic characterization and quantum chemical calculations have been performed on compounds with similar structures. These studies offer a deeper understanding of molecular interactions, reactivity, and charge transfer within these compounds (Ansari et al., 2022).

Therapeutic Potential

• Antimicrobial and Antitumor Activities : Derivatives of compounds structurally related to the specified chemical have demonstrated promising antimicrobial and antitumor activities, indicating their potential as therapeutic agents (Shaheen et al., 2014).

• Herbal Therapeutics against MRSA Infections : Studies on botanicals, including compounds with structures similar to the specified chemical, have shown potential therapeutic effects against Methicillin-resistant Staphylococcus aureus (MRSA) infections, highlighting their significance in addressing antibiotic resistance (Skariyachan et al., 2011).